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Compound of Interest

Methyl 2-amino-5-ethylthiophene-
Compound Name:
3-carboxylate

Cat. No. B095251

Einfihrung

Die Gewald-Reaktion, erstmals 1961 von Karl Gewald beschrieben, ist eine vielseitige und weit
verbreitete Multikomponentenreaktion zur Synthese hochsubstituierter 2-Aminothiophene.[1][2]
[3][4] Diese Reaktion hat sich aufgrund der leichten Verfluigbarkeit der Ausgangsmaterialien, der
milden Reaktionsbedingungen und der breiten Anwendbarkeit zu einer fundamentalen
Methode in der heterocyclischen Chemie entwickelt.[1][2][4] Das 2-Aminothiophen-
Grundgerust ist ein bedeutendes Pharmakophor und ein vielseitiger Baustein in der
medizinischen Chemie, der in einer Vielzahl von biologisch aktiven Verbindungen und
zugelassenen Medikamenten vorkommt.[5][6][7] Dieser Leitfaden bietet eine detaillierte
technische Ubersicht tiber die Gewald-Reaktion, einschlieRlich ihres Mechanismus,
experimenteller Protokolle, quantitativer Daten und ihrer entscheidenden Rolle in der
Arzneimittelentwicklung.

Kernreaktion und Mechanismus

Die Gewald-Reaktion ist eine Eintopfsynthese, bei der ein Keton oder Aldehyd, eine
Verbindung mit einer aktivierten Methylengruppe (typischerweise ein a-Cyanoester oder
Malononitril) und elementarer Schwefel in Gegenwart einer Base zu einem 2-Aminothiophen
kondensiert werden.[3][8]
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Der Reaktionsmechanismus, der erst Jahrzehnte nach der Entdeckung der Reaktion aufgeklart
wurde, umfasst drei Hauptschritte:[3]

o Knoevenagel-Kondensation: Die Reaktion beginnt mit einer basenkatalysierten
Knoevenagel-Kondensation zwischen der Carbonylverbindung und der aktiven
Methylenverbindung, was zur Bildung eines stabilen a,3-ungesattigten Nitril-Intermediats
fuhrt.[3]

o Schwefeladdition: Elementarer Schwefel wird an die a-Position des Knoevenagel-Produkts
addiert. Der genaue Mechanismus dieser Addition ist nicht vollstandig geklart, es wird jedoch
angenommen, dass ein Thiolat-Intermediat gebildet wird.[3]

e Ringschluss und Tautomerisierung: Das schwefelhaltige Intermediat durchlauft einen
intramolekularen Ringschluss, bei dem die Thiolatgruppe die Nitrilgruppe angreift. Eine
anschlieBende Tautomerisierung fuhrt zum aromatischen 2-Aminothiophen-Produkt.[3]
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Abbildung 1: Vereinfachter Mechanismus der Gewald-Reaktion.

Variationen und moderne Modifikationen

Obwohl die Eintopf-Synthese die gebrauchlichste ist, wurden mehrere Variationen entwickelt,
um den Anwendungsbereich zu erweitern und die Effizienz zu verbessern.
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» Klassische Variationen: Die urspringlichen Methoden von Gewald umfassten auch
zweistufige Verfahren, bei denen instabile a-Sulfanyl-Carbonylverbindungen oder deren
stabilere dimere Formen (1,4-Dithian-2,5-diole) als Ausgangsmaterialien verwendet wurden.
Diese Varianten sind heute weniger gebrauchlich, kénnen aber fir bestimmte Substrate
natzlich sein.[9]

o Mikrowellen-unterstiitzte Synthese: Der Einsatz von Mikrowellenbestrahlung kann die
Reaktionszeiten drastisch verkirzen und die Ausbeuten verbessern.[3][10] Reaktionen, die
unter konventioneller Heizung Stunden dauern, kbnnen oft in wenigen Minuten
abgeschlossen werden.[10]

o Festphasensynthese: Die Durchfiihrung der Gewald-Reaktion auf festen Tragern erleichtert
die Aufreinigung der Produkte und eignet sich gut fur die kombinatorische Chemie zur
Erstellung von Substanzbibliotheken.[2][11]

e Grune Chemie-Ansatze: Neuere Entwicklungen konzentrieren sich auf umweltfreundlichere
Methoden. Dazu gehdren |[6sungsmittelfreie Verfahren mittels Hochgeschwindigkeits-
Kugelmihlen (Mechanochemie), die Verwendung von Wasser als Loésungsmittel oder der
Einsatz von wiederverwertbaren heterogenen Katalysatoren wie Nano-ZnO.[5][11]

Experimentelle Protokolle

Die genauen Bedingungen kdnnen je nach Substrat variieren, aber das folgende Protokoll
beschreibt eine allgemeine Vorgehensweise fir eine typische Eintopf-Gewald-Reaktion.

Allgemeines Protokoll fir die Synthese von 2-Aminothiophenen

o Reagenzien und Aufbau: In einem geeigneten Reaktionsgefal? werden das Keton oder der
Aldehyd (1,0 Aquiv.), die aktive Methylenverbindung (1,0 Aquiv.) und elementarer Schwefel
(1,0-1,2 Aquiv.) in einem polaren Losungsmittel wie Ethanol, Methanol oder DMF gelost.[12]
[13]

e Basenzugabe: Eine organische Base wie Morphin, Piperidin oder Triethylamin
(typischerweise 1,0 Aquiv. oder katalytische Mengen, je nach Methode) wird zur Mischung
gegeben.[9][11]
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» Reaktion: Die Mischung wird bei einer Temperatur zwischen Raumtemperatur und 100 °C
geruhrt.[12][13] Der Reaktionsfortschritt wird mittels Diinnschichtchromatographie (DC)
Uberwacht.

o Aufarbeitung: Nach Abschluss der Reaktion wird das Lésungsmittel unter reduziertem Druck
entfernt. Der Rickstand wird in einem geeigneten organischen Losungsmittel (z. B.
Ethylacetat) aufgenommen und mit Wasser oder einer verdinnten Saurelésung gewaschen,
um die Base zu entfernen.

« Isolierung und Aufreinigung: Die organische Phase wird getrocknet (z. B. tiber Na2S0a),
filtriert und das Losungsmittel wird abgedampft. Das Rohprodukt wird durch Umkristallisation
oder Saulenchromatographie aufgereinigt, um das reine 2-Aminothiophen zu erhalten.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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